Cas no 54356-31-9 (PROPANIMIDIC ACID, N-CYANO-, ETHYL ESTER)

PROPANIMIDIC ACID, N-CYANO-, ETHYL ESTER structure
54356-31-9 structure
Product Name:PROPANIMIDIC ACID, N-CYANO-, ETHYL ESTER
CAS No:54356-31-9
MF:C6H10N2O
MW:126.156401157379
CID:3510728
PubChem ID:10820532
Update Time:2025-04-21

PROPANIMIDIC ACID, N-CYANO-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

    • PROPANIMIDIC ACID, N-CYANO-, ETHYL ESTER
    • 1073239-47-0
    • ethyl N-cyanopropionimidate
    • 1-ethoxypropylidene cyanamide
    • Ethyl N-cyanopropanimidoate
    • Ethyl (E)-N-cyanopropionimidate
    • Ethyl (Z)-N-cyanopropionimidate
    • 942922-51-2
    • Ethyl(Z)-N-cyanopropionimidate
    • SCHEMBL4104103
    • DGCOOOSEJIVIEI-SOFGYWHQSA-N
    • AKOS040766903
    • ethyl (1z)-n-cyanopropanimidoate
    • 54356-31-9
    • propanimidic acid, N-cyano-, ethyl ester, (1Z)-
    • Ethyl (1E)-N-cyanopropanimidoate
    • DGCOOOSEJIVIEI-UHFFFAOYSA-N
    • ALBB-036366
    • SCHEMBL9198478
    • Inchi: 1S/C6H10N2O/c1-3-6(8-5-7)9-4-2/h3-4H2,1-2H3
    • InChI Key: DGCOOOSEJIVIEI-UHFFFAOYSA-N
    • SMILES: C(=NC#N)(OCC)CC

Computed Properties

  • Exact Mass: 126.079312947Da
  • Monoisotopic Mass: 126.079312947Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 45.4Ų
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